Cas no 3446-75-1 (Benzene, 1-(chloromethyl)-4-(ethylthio)-)

• Product Name: Benzene, 1-(chloromethyl)-4-(ethylthio)-
• CAS No: 3446-75-1
• MF: C₉H₁₁ClS
• MW: 186.701640367508
• CID: 1462820
• PubChem ID: 18673858
• Update Time: 2025-04-20

Benzene, 1-(chloromethyl)-4-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-4-(ethylthio)-
• 1-(chloromethyl)-4-(ethylthio)Benzene
• 4-(ethylthio)benzyl chloride
• MMIRAIZUXQRYAT-UHFFFAOYSA-N
• DA-30671
• SCHEMBL1391150
• DTXSID101286680
• 3446-75-1

• Inchi： 1S/C9H11ClS/c1-2-11-9-5-3-8(7-10)4-6-9/h3-6H,2,7H2,1H3
• InChI Key： MMIRAIZUXQRYAT-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)SCC

Computed Properties

• Exact Mass: 186.02713
• Monoisotopic Mass: 186.0269992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0